Cas no 894013-76-4 (3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea)

• Product Name: 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea
• CAS No: 894013-76-4
• MF: C₂₀H₂₂FN₃O₃
• MW: 371.405388355255
• CID: 5512090
• Update Time: 2025-10-29

3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-[2-(4-methoxyphenyl)ethyl]urea
• 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea

• Inchi： 1S/C20H22FN3O3/c1-27-18-8-2-14(3-9-18)10-11-22-20(26)23-16-12-19(25)24(13-16)17-6-4-15(21)5-7-17/h2-9,16H,10-13H2,1H3,(H2,22,23,26)
• InChI Key： SFXJUFSEDGODOD-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(F)C=C2)C1)C(NCCC1=CC=C(OC)C=C1)=O

Additional information on 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea

Comprehensive Guide to 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea (CAS No. 894013-76-4)

The compound 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea (CAS No. 894013-76-4) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This urea derivative features a unique molecular structure combining fluorophenyl and methoxyphenyl groups, making it a subject of interest for drug discovery and therapeutic applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in neurological and metabolic disorders.

One of the key reasons for the growing interest in 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea is its structural similarity to known bioactive molecules. The presence of the fluorophenyl moiety enhances its binding affinity to certain receptors, while the methoxyphenyl group contributes to its metabolic stability. These properties make it a promising candidate for further investigation in targeted therapies, especially in areas like neurodegenerative diseases and inflammation.

In recent years, the demand for urea-based compounds like 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea has surged due to their versatility in drug design. Pharmaceutical companies are leveraging such molecules to develop next-generation treatments with improved efficacy and fewer side effects. The compound’s potential applications extend to enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea offers intriguing challenges and opportunities. Its synthesis involves multi-step organic reactions, including the formation of the pyrrolidinone core and subsequent urea coupling. Researchers are optimizing these processes to enhance yield and purity, addressing common questions about scalability and cost-effectiveness in industrial production.

The compound’s physicochemical properties, such as solubility and stability, are critical for its practical applications. Studies indicate that 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea exhibits moderate solubility in organic solvents, which is advantageous for formulation development. These characteristics are frequently searched by chemists and formulators aiming to integrate the compound into drug delivery systems.

As the scientific community continues to explore 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea, its relevance in AI-driven drug discovery is becoming apparent. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of novel therapeutic uses. This aligns with the broader trend of combining computational tools with experimental research to streamline drug development.

In summary, 3-1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl-1-2-(4-methoxyphenyl)ethylurea (CAS No. 894013-76-4) represents a compelling area of study in modern chemistry and pharmacology. Its unique structure, coupled with its potential applications, positions it as a valuable asset for researchers and industry professionals alike. Future studies will likely uncover even more innovative uses for this versatile compound.